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Compound of Interest |

Compound Name: 1-lodobutane-d9

CAS No.: 59012-24-7

Cat. No.: B106503

\ J

This guide provides a comprehensive technical overview of 1-iodobutane-d9 (perdeuterated
butyl iodide), a critical reagent and internal standard for professionals in research, chemical
synthesis, and drug development. We will delve into its structural properties, synthesis,
analytical validation, and key applications, offering field-proven insights into its effective
utilization.

Core Concepts: Structure and Physicochemical
Properties

1-lodobutane-d9 is the isotopically labeled analog of 1-iodobutane, where all nine hydrogen
atoms have been replaced with deuterium. This substitution is fundamental to its primary
applications, particularly in mass spectrometry.

Structural Formula: The linear formula is CD3(CD2)2CD:lI.[1] This uniform deuteration results in
a mass shift of +9 atomic mass units compared to its hon-deuterated counterpart, a critical
feature for its use as an internal standard.[1]

The IUPAC name for this compound is 1,1,1,2,2,3,3,4,4-nonadeuterio-4-iodobutane.[2][3] Its
structure features a primary carbon atom bonded to an iodine atom, making it an excellent
substrate for Sn2 nucleophilic substitution reactions.[4] The iodide ion is a superior leaving
group, facilitating the introduction of the deuterated butyl moiety into various molecular
scaffolds.[4]

Physicochemical Data Summary
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Property Value Source(s)
Chemical Formula CaDol [5]
Molecular Weight 193.07 g/mol [1][2][6]
CAS Number 59012-24-7 [1][6]
Appearance Clear, colorless oil/liquid [5]

Density 1.696 g/mL at 25 °C [1][5]
Boiling Point 130-131 °C (lit.) [1][5]
Melting Point -103 °C [1][5]
Isotopic Purity Typically =98 atom % D [1]
Chemical Purity Typically 299% (CP) [1]

A notable feature is the inclusion of copper wire as a stabilizer in commercial preparations.[1][6]
Expertise Insight: The copper acts as a scavenger for any free iodine (I2) that may form upon
decomposition due to light or heat, thus preventing the degradation of the product and the
formation of impurities that could interfere with sensitive analyses.

Synthesis and Quality Control: A Self-Validating
Workflow

The reliable synthesis and rigorous characterization of 1-iodobutane-d9 are paramount to its
function. While multiple synthetic routes exist, a common laboratory-scale approach involves
the iodination of a perdeuterated butanol precursor.

Conceptual Synthesis Protocol

A robust method for preparing iodoalkanes from alcohols is the reaction with iodine and a
phosphine source, often generated in situ from red phosphorus.

Reaction: n-Butanol-d10 + |2 + P(red) - 1-lodobutane-d9

Causality Behind Experimental Choices:

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.cookechem.com/Detail/M3304535.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodobutane-d9
https://isotope.com/1-iodobutane-copper-wire-d9-dlm-547-5
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://isotope.com/1-iodobutane-copper-wire-d9-dlm-547-5
https://www.cookechem.com/Detail/M3304535.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://www.cookechem.com/Detail/M3304535.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://www.cookechem.com/Detail/M3304535.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://www.cookechem.com/Detail/M3304535.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://www.sigmaaldrich.com/TW/zh/product/aldrich/590428
https://isotope.com/1-iodobutane-copper-wire-d9-dlm-547-5
https://www.benchchem.com/product/b106503?utm_src=pdf-body
https://www.benchchem.com/product/b106503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Starting Material: n-Butanol-d10 is chosen as the precursor to ensure complete deuteration
of the butyl chain. The isotopic purity of this starting material directly dictates the final
isotopic enrichment of the product.

o Reagents: The use of red phosphorus and iodine generates phosphorus triiodide (PIs3) in
situ.[7] This method is often preferred for its efficiency and the relatively mild conditions
required compared to using hydroiodic acid, which can be more corrosive and prone to side
reactions.

 Purification: Post-reaction workup is critical. It typically involves quenching excess iodine,
washing with aqueous solutions to remove water-soluble byproducts, drying, and finally,
distillation to achieve high chemical purity.

The following diagram illustrates a generalized workflow for the synthesis and validation of 1-
iodobutane-d9.
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Caption: Synthesis and Quality Control Workflow for 1-lodobutane-d9.
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Analytical Characterization: The Self-Validating System

Every batch must be rigorously tested to confirm its identity, chemical purity, and isotopic
enrichment. This validation is non-negotiable for its use in regulated environments or
demanding quantitative assays.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is the primary tool for confirming the degree of
deuteration. For a high-purity sample, the spectrum should show a near-complete
absence of signals in the regions where protons of 1-iodobutane would typically appear
(approx. 0.9-3.2 ppm).[8][9] Any residual signals are used to calculate the isotopic purity
(e.g., >98 atom % D).

o 13C NMR: This analysis confirms the carbon backbone of the butyl chain.

o 2H (Deuterium) NMR: This provides direct evidence of the deuterium incorporation at the
expected carbon positions.

e Mass Spectrometry (MS):

o Trustworthiness: MS is the definitive technique for confirming the molecular weight. The
mass spectrum of 1-iodobutane-d9 will show a molecular ion peak at m/z 193.07,
corresponding to the fully deuterated molecule.[1][6] This is a clear +9 amu shift from the
unlabeled compound's molecular ion (m/z 184.02).[9][10] This distinct mass difference is
the cornerstone of its utility as an internal standard.

e Gas Chromatography (GC):

o GC coupled with a Flame lonization Detector (FID) or a mass spectrometer is used to
determine chemical purity. This analysis separates the 1-iodobutane-d9 from any residual
starting materials, solvents, or byproducts, ensuring that the product is 299% chemically
pure.[1]

Field-Proven Applications in Drug Development and
Research
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The primary role of 1-iodobutane-d9 is as a synthetic intermediate and, more critically, as an
internal standard in quantitative bioanalysis using Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).

Alkylating Agent in Synthesis

As a deuterated alkylating agent, it is used to introduce a stable isotope-labeled (SIL) butyl
group into a molecule of interest.[4][6] This is often the final step in the synthesis of a
deuterated internal standard for a drug candidate or metabolite that contains a butyl moiety.

Gold-Standard Internal Standard for LC-MS

In quantitative analysis, an internal standard (1S) is added at a known concentration to all
samples, calibrators, and quality controls.[11] Its purpose is to correct for variations in sample
preparation, injection volume, and instrument response (especially matrix effects).[11][12][13]

Why Deuterated Standards are Superior:

o Co-elution: 1-lodobutane-d9 (or a molecule synthesized from it) is chemically identical to its
non-deuterated analyte. This ensures it co-elutes from the LC column, experiencing the
exact same matrix-induced ion suppression or enhancement at the same time.[14]

« |dentical Extraction Recovery: It mimics the analyte's behavior during sample preparation
steps (e.g., liquid-liquid extraction, protein precipitation), ensuring that any loss of analyte is
mirrored by a proportional loss of the IS.[15]

o Distinct Mass: Despite its identical chemical behavior, its +9 mass difference allows it to be
independently detected and quantified by the mass spectrometer.[11]

The diagram below illustrates the logic of using a deuterated internal standard in a typical LC-
MS/MS workflow.
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LC-MS/MS Quantitative Workflow
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Caption: Use of a Deuterated Internal Standard in a Quantitative LC-MS/MS Assay.
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Safety, Handling, and Storage

Professionals must handle 1-iodobutane-d9 with appropriate care, recognizing its chemical
hazards.

e Hazards: It is a flammable liquid and vapor and is toxic or harmful if inhaled.[2][6][10] It may
cause skin and eye irritation.[16]

e Handling:
o Work in a well-ventilated area, preferably a chemical fume hood.[17]

o Wear appropriate personal protective equipment (PPE), including safety glasses,
chemical-resistant gloves, and a lab coat.[18]

o Keep away from heat, sparks, and open flames. Ground equipment to prevent static
discharge.

o Storage:

o Store in a cool, dry, well-ventilated place away from light.[6] Light sensitivity is a key
concern, as it can cause the release of free iodine.[16][18]

o Keep containers tightly sealed to prevent moisture ingress and evaporation.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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